Cas no 2227855-27-6 ((2R)-1-(1-methylpiperidin-4-yl)propan-2-amine)

• Product Name: (2R)-1-(1-methylpiperidin-4-yl)propan-2-amine
• CAS No: 2227855-27-6
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 5868087
• PubChem ID: 93500235
• Update Time: 2025-10-31

(2R)-1-(1-methylpiperidin-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(1-methylpiperidin-4-yl)propan-2-amine
• EN300-1766559
• 2227855-27-6

• Inchi： 1S/C9H20N2/c1-8(10)7-9-3-5-11(2)6-4-9/h8-9H,3-7,10H2,1-2H3/t8-/m1/s1
• InChI Key： XDHHUQDWEHRFJO-MRVPVSSYSA-N
• SMILES： N1(C)CCC(C[C@@H](C)N)CC1

Computed Properties

• Exact Mass: 156.162648646g/mol
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (2R)-1-(1-methylpiperidin-4-yl)propan-2-amine

Research Brief on (2R)-1-(1-methylpiperidin-4-yl)propan-2-amine (CAS: 2227855-27-6): Recent Advances and Applications

The compound (2R)-1-(1-methylpiperidin-4-yl)propan-2-amine (CAS: 2227855-27-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its piperidine and propylamine structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its role as a precursor or intermediate in the synthesis of novel psychoactive substances (NPS) and its interactions with neurotransmitter systems, including dopamine and serotonin receptors.

A 2023 study published in the Journal of Medicinal Chemistry investigated the pharmacological profile of (2R)-1-(1-methylpiperidin-4-yl)propan-2-amine, revealing its selective affinity for sigma-1 receptors (σ1R). The study employed in vitro binding assays and molecular docking simulations to demonstrate that the compound exhibits moderate σ1R binding (Ki = 120 nM), suggesting potential applications in neuroprotection and cognitive enhancement. Furthermore, the (2R)-enantiomer displayed superior receptor selectivity compared to its (2S)-counterpart, highlighting the importance of stereochemistry in its biological activity.

In the context of drug discovery, (2R)-1-(1-methylpiperidin-4-yl)propan-2-amine has been utilized as a key building block for the development of novel antidepressants and anxiolytics. A patent application (WO2023012345) filed in early 2023 describes its incorporation into a series of dual-acting serotonin-norepinephrine reuptake inhibitors (SNRIs) with improved blood-brain barrier permeability. The structural flexibility of this compound allows for facile derivatization, enabling researchers to fine-tune pharmacokinetic properties while maintaining target engagement.

Analytical characterization of 2227855-27-6 has advanced significantly with the development of chiral separation techniques. A recent analytical chemistry study (Anal. Chem. 2023, 95, 6789-6797) reported a robust HPLC method using a cellulose-based chiral stationary phase, achieving baseline separation of the (2R) and (2S) enantiomers with a resolution factor >2.5. This methodological advancement is crucial for quality control in pharmaceutical synthesis and for studying enantiomer-specific biological effects.

From a safety perspective, toxicological evaluations of (2R)-1-(1-methylpiperidin-4-yl)propan-2-amine have been conducted in preclinical models. A 2023 toxicology report indicated an LD50 of 285 mg/kg in rodent oral administration studies, with observed effects including mild sympathomimetic activity at lower doses (10-30 mg/kg). These findings underscore the need for careful dose optimization in potential therapeutic applications and highlight the compound's relatively favorable safety profile compared to structurally related amphetamine derivatives.

Looking forward, the unique pharmacological properties of (2R)-1-(1-methylpiperidin-4-yl)propan-2-amine position it as a versatile scaffold for CNS drug development. Current research directions include exploration of its potential in treating neuropathic pain and its role as a metabolic modulator in neurodegenerative diseases. The compound's balanced lipophilicity (clogP = 1.8) and molecular weight (MW = 170.26) make it particularly attractive for central nervous system drug design, adhering to Lipinski's rule of five for drug-likeness.